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Compound of Interest

Compound Name: Villosin C

Cat. No.: B600013 Get Quote

A Note to Our Audience of Researchers, Scientists, and Drug Development Professionals:

Our comprehensive investigation into the antitumor activities of a compound specifically named

"Villosin C" has revealed a significant scarcity of available scientific literature. While a

compound designated as "Villosin C" (C20H24O6) is listed in chemical databases like

PubChem as being found in Teucrium divaricatum and Teucrium polium, there is a lack of

published studies detailing its bioactivity, particularly concerning its effects on cancer cells.

However, our research did identify a closely named compound, Villosin (C20H28O2), isolated

from Hedychium villosum. Limited but promising data on its cytotoxic effects against cancer cell

lines are available. A recent review highlighted that Villosin demonstrated cytotoxicity against

human gastric cancer (SGC-7901) and human cervical carcinoma (HELA) cells.[1]

Due to the current lack of in-depth data required to construct a comprehensive technical guide

on "Villosin C" that meets the rigorous standards of the scientific community, we are unable to

provide detailed experimental protocols, signaling pathway diagrams, and extensive

quantitative data tables as per the original request.

As an alternative, we have identified a well-researched natural compound, Formosanin C,

which has a substantial body of literature detailing its potent antitumor activities, making it an

excellent subject for the requested in-depth analysis. We propose to develop the

comprehensive technical guide on Formosanin C, which will include all the core requirements

of data presentation, experimental protocols, and mandatory visualizations.
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Should you wish to proceed with a detailed guide on Formosanin C, we are prepared to deliver

a thorough and technically rich resource. We appreciate your understanding and look forward

to providing valuable scientific information to support your research and development

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

To cite this document: BenchChem. [In-depth Technical Guide on the Antitumor Activities of
Villosin C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b600013#antitumor-activities-of-villosin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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